Cas no 796845-68-6 (3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 796845-68-6
• CID: 4659227
• Update Time: 2025-07-17

3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid

Additional information on 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid

Professional Introduction to 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 796845-68-6)

3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid, with the CAS number 796845-68-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxy carbonyl group and an amino-substituted pyrazole ring, make it a promising candidate for further investigation in drug discovery.

The< strong>tert-butoxy carbonyl group is a key feature that enhances the stability of the compound during synthetic processes and also plays a crucial role in its reactivity. This group is often employed in peptide coupling reactions and as a protecting group for amine functionalities. The incorporation of this moiety in 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid suggests that it may be utilized in the synthesis of more complex molecules, such as peptidomimetics or proteinase inhibitors.

The pyrazole ring itself is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, antibacterial, and anticancer effects. The specific substitution pattern in 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid may contribute to its unique biological profile, making it a valuable tool for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the importance of pyrazole derivatives in drug development. For instance, researchers have demonstrated that certain pyrazole-based compounds can modulate enzyme activity and interfere with pathogenic processes. The< strong>amino-substituted pyrazole ring in 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid may serve as a binding site for target proteins, potentially leading to the development of new drugs that can interact with specific biological pathways.

In addition to its potential as an intermediate in drug synthesis, 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid may also have applications in biochemical research. The< strong>propanoic acid moiety at one end of the molecule could be used to link this compound to other biomolecules or to study its interactions with enzymes and receptors. This versatility makes it a valuable tool for researchers investigating the mechanisms of various biological processes.

The synthesis of 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of protective groups, such as the< strong>tert-butoxy carbonyl, is essential to prevent unwanted side reactions during synthesis. Advanced techniques in organic chemistry, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, may be employed to achieve the desired structure with high enantiomeric purity.

The pharmacological evaluation of 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid is an ongoing area of research. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. Further investigation into its biological activity will be necessary to determine its potential as a therapeutic agent. High-throughput screening (HTS) techniques and structure-based drug design approaches could be utilized to identify new applications for this compound.

The< strong>pyrazole ring has been extensively modified to develop new bioactive molecules. By varying the substitution pattern on the pyrazole core, researchers can fine-tune the biological properties of these compounds. The presence of both an amino group and a carboxylic acid group in 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid provides multiple sites for further functionalization, allowing for the creation of derivatives with enhanced potency or selectivity.

In conclusion, 3-(4-{[(tert-butoxy)carbonyl]amino}-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 796845-68-6) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules and a promising candidate for further exploration in therapeutic applications. Continued research into this compound will likely uncover new insights into its biological activities and lead to innovative treatments for various diseases.